N-[(5-chloro-2-thienyl)methyl]-1-cycloheptyl-6-oxo-3-piperidinecarboxamide

• IUPAC Name: N-[(5-chlorothiophen-2-yl)methyl]-1-cycloheptyl-6-oxopiperidine-3-carboxamide
• InChI: InChI=1S/C18H25ClN2O2S/c19-16-9-8-15(24-16)11-20-18(23)13-7-10-17(22)21(12-13)14-5-3-1-2-4-6-14/h8-9,13-14H,1-7,10-12H2,(H,20,23)
• InChI Key: GMVBUTWQRZXCGI-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)N2CC(CCC2=O)C(=O)NCC3=CC=C(S3)Cl
• Molecular Formula: C18H25ClN2O2S
• Molecular Weight: 368.9 g/mol

Description

N-[(5-chloro-2-thienyl)methyl]-1-cycloheptyl-6-oxo-3-piperidinecarboxamide, also known as CP-55,940, is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

N-[(5-chloro-2-thienyl)methyl]-1-cycloheptyl-6-oxo-3-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in various fields, including neurology, oncology, and psychiatry. It has been shown to have potent analgesic, anti-inflammatory, and anti-tumor effects in preclinical studies. It has also been investigated for its potential use in the treatment of anxiety disorders, depression, and addiction.

Mechanism of Action

N-[(5-chloro-2-thienyl)methyl]-1-cycloheptyl-6-oxo-3-piperidinecarboxamide acts as a potent agonist at the cannabinoid receptors CB1 and CB2, which are located throughout the central and peripheral nervous systems. It has been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate, which are involved in pain perception, mood regulation, and addiction.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in preclinical studies. It has been shown to reduce pain sensitivity in animal models of neuropathic pain and inflammation. It has also been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, prostate, and glioma cells. Additionally, it has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

N-[(5-chloro-2-thienyl)methyl]-1-cycloheptyl-6-oxo-3-piperidinecarboxamide has several advantages for use in lab experiments. It is a potent and selective agonist of the cannabinoid receptors, which allows for precise modulation of the endocannabinoid system. It also has a long half-life, which allows for sustained effects in animal models. However, this compound has several limitations for use in lab experiments. It is highly lipophilic, which can make it difficult to dissolve in aqueous solutions. It is also known to produce dose-dependent side effects, such as hypothermia and catalepsy.

Future Directions

There are several future directions for research on N-[(5-chloro-2-thienyl)methyl]-1-cycloheptyl-6-oxo-3-piperidinecarboxamide. One area of interest is the potential use of this compound in the treatment of cancer. Preclinical studies have shown promising results, but further research is needed to determine its efficacy and safety in humans. Another area of interest is the potential use of this compound in the treatment of addiction. It has been shown to reduce drug-seeking behavior in animal models of addiction, but further research is needed to determine its potential as a therapeutic agent. Additionally, further research is needed to determine the long-term effects of this compound on the endocannabinoid system and the potential for tolerance and dependence.

Synthesis Methods

N-[(5-chloro-2-thienyl)methyl]-1-cycloheptyl-6-oxo-3-piperidinecarboxamide is synthesized through a multistep process that involves the reaction of 5-chloro-2-thiophenemethanol with cycloheptylamine, followed by the formation of the piperidinecarboxamide ring through a cyclization reaction. The final product is obtained through the oxidation of the piperidine ring with sodium hypochlorite.